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Compound of Interest

Compound Name: Propylhydrazine hydrochloride

Cat. No.: B152796 Get Quote

Propylhydrazine Hydrochloride: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of propylhydrazine hydrochloride, a chemical

compound with applications in organic synthesis and pharmaceutical research. The document

outlines its fundamental molecular properties, synthesis protocols, and its role in specific

biochemical pathways, offering a comprehensive resource for professionals in the field.

Core Molecular and Physical Properties
Propylhydrazine hydrochloride is the hydrochloride salt of propylhydrazine. Its key

quantitative data are summarized in the table below, providing a clear reference for its

molecular characteristics.

Property Value Source

Molecular Formula C3H11ClN2 [1][2][3][4]

Molecular Weight 110.58 g/mol [1][2][3]

CAS Number 56795-66-5 [1]
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Synthesis of Propylhydrazine Hydrochloride: An
Experimental Protocol
The synthesis of propylhydrazine hydrochloride is a standard laboratory procedure involving

the reaction of propylhydrazine with hydrochloric acid. The following protocol outlines a typical

methodology for its preparation.

Objective: To synthesize propylhydrazine hydrochloride from propylhydrazine.

Materials:

Propylhydrazine

Concentrated Hydrochloric Acid (HCl)

Anhydrous diethyl ether

Glass reaction vessel

Magnetic stirrer and stir bar

Ice bath

Buchner funnel and filter paper

Vacuum flask

Methodology:

Reaction Setup: A solution of propylhydrazine in anhydrous diethyl ether is prepared in a

glass reaction vessel equipped with a magnetic stirrer. The vessel is cooled in an ice bath to

maintain a low temperature throughout the reaction.

Acidification: While stirring vigorously, a stoichiometric amount of concentrated hydrochloric

acid is added dropwise to the cooled propylhydrazine solution. The slow addition is crucial to

control the exothermic nature of the reaction.
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Precipitation: Upon the addition of hydrochloric acid, propylhydrazine hydrochloride
precipitates out of the solution as a white solid.

Isolation: The precipitate is collected by vacuum filtration using a Buchner funnel.

Washing and Drying: The collected solid is washed with a small amount of cold, anhydrous

diethyl ether to remove any unreacted starting materials and impurities. The final product is

then dried under a vacuum to yield pure propylhydrazine hydrochloride.

Logical Workflow for Synthesis
The following diagram illustrates the logical workflow for the synthesis of propylhydrazine
hydrochloride, from starting materials to the final product.
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Start: Prepare Propylhydrazine Solution

Add Hydrochloric Acid Dropwise

Precipitation of Propylhydrazine Hydrochloride

Isolate Solid by Vacuum Filtration

Wash with Anhydrous Diethyl Ether

Dry Under Vacuum

End: Pure Propylhydrazine Hydrochloride
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Synthesis Workflow of Propylhydrazine Hydrochloride

This structured guide provides essential information on propylhydrazine hydrochloride for

researchers and professionals in drug development and chemical synthesis. The clear

presentation of its molecular properties and a detailed experimental protocol for its synthesis,

along with a logical workflow diagram, offers a practical and comprehensive resource.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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